Cas no 862-89-5 (Nandrolone undecylate)

• Product Name: Nandrolone undecylate
• CAS No: 862-89-5
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 40073
• PubChem ID: 94193
• Update Time: 2025-10-29

Nandrolone undecylate Chemical and Physical Properties

Names and Identifiers

• Nandrolone undecylate
• 17beta-Hydroxyestr-4-en-3-one 17-undecanoate
• Nandrolone 17β-Undecanoate
• [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] undecanoate
• Nandrolone Undecanoate
• 3-Oxo-4-estren-17beta-yl laurat
• A-Undecanoate
• Dynabolon
• Nandrolone 17
• Psychobolan
• UNII-K64MCF1I9Z
• UNDECANOIC ACID, ESTER WITH 17.BETA.-HYDROXYESTR-4-EN-3-ONE
• Nandrolone 17?-Undecanoate
• DA 1979
• NANDROLONE UNDECYLATE [MART.]
• SCHEMBL635908
• NS00042534
• K64MCF1I9Z
• 17beta-Hydroxyestr-4-en-3-one17-undecanoate
• CS-0456524
• NANDROLONE UNDECYLATE [WHO-DD]
• EINECS 212-729-3
• 3-Oxo-4-estren-17beta-undecanoate
• ESTR-4-EN-3-ONE, 17.BETA.-HYDROXY-, UNDECANOATE
• NANDROLONE DECANOATE IMPURITY H [EP IMPURITY]
• Nandrolone 17b-Undecanoate
• DTXSID701006644
• Q27282004
• ESTR-4-EN-3-ONE, 17-((1-OXOUNDECYL)OXY)-, (17.BETA.)-
• (8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl undecanoate
• 3-OXOESTR-4-EN-17.BETA.-YL UNDECANOATE
• 862-89-5
• BCP10798
• NANDROLONE DECANOATE IMPURITY H (EP IMPURITY)
• UNDECANOIC ACID, ESTER WITH 17BETA-HYDROXYESTR-4-EN-3-ONE
• ESTR-4-EN-3-ONE, 17BETA-HYDROXY-, UNDECANOATE
• NANDROLONE UNDECYLATE (MART.)
• 3-OXOESTR-4-EN-17BETA-YL UNDECANOATE
• Estr-4-en-3-one, 17-((1-oxoundecyl)oxy)-, (17beta)-
• Nandrolone 17-Beta-Undecanoate (1.0mg/ml in Acetonitrile)
• (17b)-17-[(1-Oxoundecyl)oxy]-estr-4-en-3-one;Nandrolone undecanoate;Dynabolon
• FN26135
• 212-729-3

• Inchi： 1S/C29H46O3/c1-3-4-5-6-7-8-9-10-11-28(31)32-27-17-16-26-25-14-12-21-20-22(30)13-15-23(21)24(25)18-19-29(26,27)2/h20,23-27H,3-19H2,1-2H3/t23-,24+,25+,26-,27-,29-/m0/s1
• InChI Key： GRAAWEGTURLYKP-MVTMSODMSA-N
• SMILES： O(C(CCCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 442.34500
• Monoisotopic Mass: 442.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: 0.9542 (rough estimate)
• Melting Point: No data available
• Boiling Point: 513.23°C (rough estimate)
• Flash Point: 230.6°C
• Refractive Index: 1.5500 (estimate)
• PSA: 43.37000
• LogP: 7.57080
• Vapor Pressure: No data available

Nandrolone undecylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Nandrolone undecylate

Introduction to Nandrolone undecylate (CAS No. 862-89-5)

Nandrolone undecylate, chemically designated as 19-nor-4,9-dien-3-one, 17β-hydroxyestra-4,9-dien-3-yl undecylate, is a synthetic androgen and anabolic steroid (AAS) derived from testosterone. Its CAS number, 862-89-5, uniquely identifies this compound in the scientific and pharmaceutical communities. This compound is primarily known for its use in veterinary medicine and, to a lesser extent, in human athletic performance enhancement and bodybuilding. The undecylate ester attached to the nandrolone molecule extends its half-life, allowing for less frequent administration while maintaining prolonged therapeutic effects.

The anabolic properties of Nandrolone undecylate make it a popular choice for promoting muscle growth and improving recovery times. Unlike its parent compound, testosterone, Nandrolone undecylate exhibits a lower androgenic rating, which means it is less likely to cause androgenic side effects such as acne or hair loss. This characteristic has made it an attractive option for individuals seeking muscle mass gains without the typical androgenic side effects associated with higher-androgen compounds.

Recent research has focused on the pharmacokinetic profile of Nandrolone undecylate, particularly its absorption and distribution within the body. Studies have shown that the undecylate ester provides a sustained release of the active hormone over an extended period, typically ranging from 10 to 14 days. This extended half-life reduces the frequency of administration required for therapeutic effects, making it a convenient option for both veterinary applications and human use.

In veterinary medicine, Nandrolone undecylate is commonly used to treat conditions such as osteoporosis, musculoskeletal injuries, and poor weight gain in livestock. Its ability to promote bone density and muscle growth has been particularly beneficial in cattle and horses. The long-acting nature of the compound ensures that animals receive consistent therapeutic levels with minimal dosing frequency, improving compliance and overall treatment efficacy.

Human studies have explored the potential benefits of Nandrolone undecylate in athletes and individuals with certain medical conditions. For instance, research has indicated that it may help in increasing lean muscle mass and improving nitrogen retention, which are crucial factors for recovery and performance enhancement. Additionally, some studies have suggested that Nandrolone undecylate could be beneficial in managing certain types of chronic wasting diseases by promoting appetite stimulation and muscle preservation.

The metabolic effects of Nandrolone undecylate are also areas of interest in ongoing research. Unlike some other AASs that can negatively impact cholesterol levels or liver function, Nandrolone undecylate appears to have a more favorable metabolic profile. Studies have shown that it may not significantly alter lipid profiles or liver enzymes when used at appropriate doses. However, as with any AAS, long-term use requires careful monitoring to assess potential health impacts.

One of the most significant advancements in the field has been the development of more targeted delivery systems for Nandrolone undecylate. Nanotechnology-based formulations have shown promise in enhancing bioavailability while reducing local irritation at injection sites. These innovations could improve patient comfort and adherence to treatment regimens.

The psychological effects of Nandrolone undecylate have also been studied, particularly its impact on mood and cognitive function. Some users report enhanced motivation and focus while using this compound, which could be beneficial for high-intensity training regimens. However, it is important to note that individual responses can vary widely, and psychological effects should be monitored closely.

Future research may explore the potential applications of Nandrolone undecylate in treating age-related muscle loss (sarcopenia) and other degenerative conditions. Its ability to promote muscle protein synthesis without significant side effects makes it a promising candidate for therapeutic development in this area.

In conclusion, Nandrolone undecylate (CAS No. 862-89-5) is a well-studied compound with a broad range of potential applications in both veterinary medicine and human health. Its unique pharmacokinetic profile provides sustained therapeutic effects with less frequent dosing, making it a convenient option for many conditions. Ongoing research continues to uncover new uses and refine delivery methods for this versatile steroid.